Cas no 17556-46-6 (2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol)

• Product Name: 2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol
• CAS No: 17556-46-6
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 906350
• PubChem ID: 2760302
• Update Time: 2025-05-21

2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol
• 2,2,2-Trifluoro-1-pyridin-2-ylethanol
• 2,2,3,3,3-PENTAFLUORO-1-(PYRIDINE-2-YL)PROPANE-1-OL
• 2,2,3,3,3-PENTAFLUORO-1-PYRIDIN-2-YL-ETHANOL
• 2,2,3,3,3-pentafluoro-1-pyridin-2-ylpropan-1-ol
• 2,2,3,3,3-pentafluoro-1-(2-pyridinyl)-1-propanol
• 2,2,3,3,3-pentafluoro-1-(2-pyridyl)propan-1-ol
• 2,2,3,3,3-pentafluoro-1-pyridin-2-yl-propanol
• 2,2,3,3,3-PENTAFLUORO-1-(2-PYRIDYL)ETHANOL
• 886496-21-5
• A812096
• 17556-46-6
• J-011122
• DTXSID60375100
• DTXSID101232045
• MFCD04116458
• I+/--(1,1,2,2,2-Pentafluoroethyl)-2-pyridinemethanol
• AKOS017344925

• Inchi： 1S/C8H6F5NO/c9-7(10,8(11,12)13)6(15)5-3-1-2-4-14-5/h1-4,6,15H
• InChI Key： HVCIJUHXCQINBC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C1C=CC=CN=1)O)F

Computed Properties

• Exact Mass: 227.03700
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Melting Point: 80-82°C
• PSA: 33.12000
• LogP: 2.31260

2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol

2,2,3,3,3-Pentafluoro-1-(pyridin-2-yl)propan-1-ol (CAS No. 17556-46-6)

The compound 2,2,3,3,3-pentafluoro-1-(pyridin-2-yl)propan-1-ol (CAS No. 17556-46-6) is a highly fluorinated organic compound with a unique structure that combines a pyridine ring with a fluorinated alcohol moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, such as high stability, lipophilicity, and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The fluorine atoms in 2,2,3,3,3-pentafluoro-1-(pyridin-2-yl)propan-1-ol play a crucial role in modulating the physical and chemical properties of the molecule. For instance, fluorination can enhance the molecule's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems. Researchers have also explored the use of this compound as a building block for synthesizing more complex molecules with therapeutic potential.

The pyridine ring in the structure of 2,2,3,3,3-pentafluoro-1-(pyridin-2-yl)propan-1-ol adds electronic versatility to the molecule. Pyridine derivatives are known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and hydrogen bonding interactions. This makes the compound suitable for applications in catalysis and as intermediates in organic synthesis.

One of the most exciting developments involving this compound is its role in agrochemical research. Scientists have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Recent studies have demonstrated that 2,2,3,3,3-pentafluoro-1-(pyridin-2-yl)propan-1-ol can effectively target specific pathways without causing significant harm to non-target organisms.

In terms of environmental impact, researchers have also examined the degradation pathways of 2,2,3,3,3-pentafluoro compounds. Fluorinated compounds are generally known for their persistence in the environment; however, recent findings suggest that under certain conditions (e.g., UV light or microbial activity), this compound can undergo biodegradation. These insights are critical for assessing its long-term environmental safety and guiding sustainable practices in its production and use.

The synthesis of 2-pyridinyl derivatives has been optimized through various methodologies over the past decade. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyridine-propanol framework efficiently. This method not only enhances yield but also reduces reaction time and cost compared to traditional synthesis routes.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of CAS No. 17556-46-6. Quantum mechanical calculations have revealed that the fluorinated propanol group significantly alters the molecule's electron distribution compared to its non-fluorinated counterparts. These insights are valuable for predicting reactivity and designing new derivatives with tailored functionalities.

In conclusion, 2,pentafluoro propanol pyridine derivatives, represented by CAS No. 17556466, continue to be a focal point in modern chemistry research due to their versatile properties and wide-ranging applications. As advancements in synthetic methods and computational tools continue to evolve, this compound is expected to unlock new possibilities across diverse industries while maintaining a strong emphasis on environmental sustainability.